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Compound of Interest

Compound Name: Neodymium oxide

Cat. No.: B073724

Application Note: Eco-Friendly Synthesis of
Neodymium Oxide Nanoparticles Using Plant
Extracts for Advanced Applications

The burgeoning field of nanotechnology consistently seeks sustainable and environmentally
benign methods for the synthesis of nanoparticles. Green synthesis, a branch of
nanobiotechnology, has emerged as a promising alternative to conventional chemical and
physical methods, which are often energy-intensive and involve hazardous substances. This
approach utilizes biological entities, particularly plant extracts, as natural reducing and capping
agents for the fabrication of metal and metal oxide nanopatrticles.

Neodymium oxide (Ndz20s), a rare earth metal oxide, has garnered significant attention owing
to its unique optical, magnetic, and catalytic properties. These properties make it a valuable
material in various applications, including catalysis, high-performance magnets, and biomedical
imaging. The green synthesis of Nd2Os nanopatrticles not only reduces the environmental
impact but can also enhance their biocompatibility, opening new avenues for their use in drug
development and other biomedical fields.

This document provides detailed protocols for the green synthesis of neodymium oxide
nanoparticles using various plant extracts, including Terminalia catappa, Andrographis
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paniculata, and Citrus species. It also presents a comparative summary of the resulting
nanoparticle characteristics and outlines the general mechanism of synthesis.

General Principle of Green Synthesis

The green synthesis of neodymium oxide nanoparticles from plant extracts generally involves
the reduction of a neodymium salt precursor by the phytochemicals present in the plant extract.
These phytochemicals, which include flavonoids, alkaloids, polyphenols, and saponins, act as
natural reducing agents and stabilizers, preventing the agglomeration of the nanopatrticles.[1][2]
[3] The process typically involves the mixing of the plant extract with a solution of a neodymium
salt, followed by a reaction that is often facilitated by gentle heating. The resulting neodymium
hydroxide or a related complex is then calcined at a high temperature to yield neodymium
oxide nanopatrticles.
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Figure 1: Proposed mechanism for the green synthesis of Neodymium Oxide nanoparticles.

Experimental Protocols

The following sections detail the protocols for the green synthesis of neodymium oxide
nanoparticles using different plant extracts.

Synthesis using Terminalia catappa Leaf Extract
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This protocol is based on the facile and eco-friendly method described by researchers for the
synthesis of Nd20s nanoparticles.[1][4][5]

2.1.1. Preparation of Terminalia catappa Leaf Extract (TLE)

o Collection and Preparation of Leaves: Collect fresh leaves of Terminalia catappa. Wash the
leaves thoroughly with distilled water to remove any dust and impurities.

e Drying and Grinding: Dry the leaves at room temperature in a shaded area to preserve the
phytochemicals. Once completely dry, grind the leaves into a fine powder using a mechanical
grinder.

e Aqueous Extraction:
o Disperse a known amount of the leaf powder in deionized water.

o Heat the mixture at a controlled temperature (e.g., 50-60°C) with continuous stirring for a
specified duration (e.g., 1 hour).[6]

o After heating, allow the solution to cool down and filter it using Whatman No. 1 filter paper
to obtain a clear aqueous leaf extract.

2.1.2. Synthesis of Nd20Os Nanopatrticles

e Precursor Solution: Prepare a solution of Neodymium (Ill) nitrate hexahydrate
(Nd(NOs3)3:6H20) in deionized water.

e Reaction Mixture:

o In a beaker, add the prepared Terminalia catappa leaf extract to the neodymium nitrate
solution. A typical ratio is 5:1 (v/v) of the precursor solution to the leaf extract.[4]

o Stir the mixture vigorously on a magnetic stirrer at a controlled temperature (e.g., 50°C) for
approximately 1 hour.[4] During this time, the formation of a gel or sol of neodymium
hydroxide will be observed.[1][4]

e Separation and Drying:
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o Separate the formed gel from the solution by centrifugation.

o Wash the precipitate with deionized water and then with ethanol to remove any remaining
impurities.

o Dry the obtained gel in a hot air oven at a suitable temperature (e.g., 100°C) until all the
moisture is evaporated.

 Calcination:
o Transfer the dried powder to a crucible and place it in a muffle furnace.

o Calcine the powder at a high temperature (e.g., 600°C) for a duration of 2 hours to obtain
the final violet-colored neodymium oxide nanoparticles.[1][4]
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Figure 2: Workflow for Nd2Os nanoparticle synthesis using T. catappa.
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Synthesis using Andrographis paniculata Leaf Extract

This method utilizes the leaf extract of Andrographis paniculata, a plant known for its rich
phytochemical content, as a reducing agent.[3]

2.2.1. Preparation of Andrographis paniculata Leaf Extract

» Collection and Cleaning: Obtain fresh leaves of Andrographis paniculata and wash them
thoroughly with distilled water.

e Drying and Pulverizing: Shade-dry the leaves for several days and then grind them into a
fine powder.

o Extraction:

o Bolil a specific amount of the leaf powder in deionized water for a set time (e.g., 10-15
minutes).

o Filter the extract through Whatman No. 1 filter paper to get a clear solution.
2.2.2. Synthesis of Nd20Os Nanoparticles

e Precursor Solution: Prepare a molar solution of Neodymium (lll) nitrate hexahydrate in
deionized water.

e Reaction:

o Add the prepared Andrographis paniculata leaf extract to the neodymium nitrate solution
dropwise while stirring continuously.

o Observe the color change of the solution, which indicates the formation of the nanoparticle
complex.

e Separation and Purification:

o Centrifuge the reaction mixture at a high speed (e.g., 10,000 rpm) for a specified duration
(e.g., 15 minutes) to pellet the nanoparticles.
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o Discard the supernatant and wash the pellet multiple times with deionized water to remove
any unreacted precursors and by-products.

e Drying and Calcination:
o Dry the purified pellet in a hot air oven.

o Calcine the dried powder in a muffle furnace at a high temperature to obtain crystalline
Nd20s nanoparticles.

Synthesis using Citrus Species Leaf Extracts (Citrus
limetta and Citrus paradisi)

Leaf extracts from Citrus plants have also been effectively used for the green synthesis of
neodymium oxide nanoparticles.[2][7]

2.3.1. Preparation of Citrus Leaf Extracts

o Leaf Preparation: Collect fresh leaves of Citrus limetta or Citrus paradisi, wash them with
distilled water, and dry them in the shade.

e Powdering: Grind the dried leaves to a fine powder.

o Extraction: Prepare an aqueous extract by boiling the leaf powder in deionized water,
followed by filtration.

2.3.2. Synthesis of Nd20O3 Nanoparticles
The synthesis protocol is similar to the sol-gel method described for other plant extracts.
¢ Reaction Mixture: Mix the prepared Citrus leaf extract with a solution of neodymium nitrate.

o Gel Formation: Stir the mixture, which may be gently heated, to facilitate the formation of a
sol and subsequently a gel.

e Drying and Calcination: Separate, dry, and then calcine the gel at a high temperature to yield
Nd203 nanoparticles.

© 2025 BenchChem. All rights reserved. 8/12 Tech Support


https://www.benchchem.com/product/b073724?utm_src=pdf-body
https://www.researchgate.net/publication/358370605_Neodymium_oxide_nanoparticles_synthesis_using_phytochemicals_of_leaf_extracts_of_different_plants_as_reducing_and_capping_agents_Growth_mechanism_optical_structural_and_catalytic_properties
https://discovery.researcher.life/article/neodymium-oxide-nanoparticles-synthesis-using-phytochemicals-of-leaf-extracts-of-different-plants-as-reducing-and-capping-agents-growth-mechanism-optical-structural-and-catalytic-properties/dade4d632e783b7c8c6a5aa9cb981dae
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b073724?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Methodological & Application

Check Availability & Pricing

Characterization of Green Synthesized Nd20s
Nanoparticles

The synthesized neodymium oxide nanoparticles are typically characterized using various
analytical techniques to determine their physicochemical properties.

UV-Visible Spectroscopy (UV-Vis): To monitor the formation of nanoparticles and to
determine their optical properties, such as the energy band gap.[1][4]

o Fourier-Transform Infrared Spectroscopy (FTIR): To identify the functional groups of the
phytochemicals involved in the reduction and capping of the nanopatrticles and to confirm the
formation of the Nd-O bond.[1][2]

« X-ray Diffraction (XRD): To analyze the crystalline structure and phase purity of the
synthesized Nd20s nanopatrticles.[1][2]

e Transmission Electron Microscopy (TEM) and Scanning Electron Microscopy (SEM): To
visualize the morphology, size, and size distribution of the nanoparticles.[1][2][7]

o Energy-Dispersive X-ray Spectroscopy (EDX): To determine the elemental composition of
the synthesized material.[2][7]

Quantitative Data Summary

The following table summarizes the key quantitative data obtained from the green synthesis of
Nd20s nanopatrticles using different plant extracts.
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Applications of Green Synthesized Nd203

Nanoparticles

Green synthesized neodymium oxide nanoparticles have shown potential in a variety of

applications, including:

o Biomedical Applications: Due to their potential for enhanced biocompatibility, they are being

explored for antibacterial, antioxidant, anti-inflammatory, and anticancer activities.[3][8]

o Catalysis: Nd20s nanoparticles can act as efficient catalysts in various chemical reactions,

such as the degradation of organic dyes.[2]

o Optoelectronics: Their unique optical properties make them suitable for applications in

luminescent devices and as protective coatings.[9]
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Conclusion

The green synthesis of neodymium oxide nanoparticles using plant extracts offers a simple,
cost-effective, and environmentally friendly approach to producing these valuable
nanomaterials. The protocols outlined in this document provide a foundation for researchers to
explore this exciting area of nanotechnology. The properties of the synthesized nanopatrticles
can be tailored by varying the plant extract, precursor concentration, and reaction conditions,
paving the way for their application in diverse fields, from drug development to environmental
remediation. Further research is encouraged to optimize these synthesis methods and to fully
elucidate the potential of these green-synthesized nanoparticles.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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BENGHE Methodological & Application

Check Availability & Pricing

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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